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Compound of Interest

Compound Name: H-1152 dihydrochloride

Cat. No.: B2379521 Get Quote

This technical support center provides troubleshooting guidance and answers to frequently

asked questions for researchers, scientists, and drug development professionals working with

H-1152 dihydrochloride.

Frequently Asked Questions (FAQs)
Q1: What is H-1152 dihydrochloride and what is its primary mechanism of action?

H-1152 dihydrochloride is a potent, cell-permeable, and selective inhibitor of Rho-associated

protein kinase (ROCK).[1][2][3] Its primary mechanism of action is as an ATP-competitive

inhibitor of ROCK, with a high affinity for ROCK2.[1][2][4] By inhibiting ROCK, H-1152 interferes

with the downstream signaling pathways that regulate a variety of cellular functions, including

cell shape, motility, proliferation, and gene expression.[5]

Q2: What are the recommended storage conditions for H-1152 dihydrochloride?

For long-term stability, H-1152 dihydrochloride should be stored as a lyophilized powder at

-20°C, kept desiccated.[6] Under these conditions, the chemical is stable for at least three

years. Some suppliers suggest desiccating at +4°C or room temperature for shorter periods.

Q3: In which solvents is H-1152 dihydrochloride soluble?

H-1152 dihydrochloride is soluble in several common laboratory solvents. However, the

maximum concentration can vary slightly between batches and suppliers. It is highly soluble in
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water and DMSO. It is also soluble in ethanol and PBS.[3][4] For in vivo studies, specific

formulations using solvents like PEG300, Tween-80, and corn oil are recommended.[1][7]

Troubleshooting Guide
Issue: H-1152 dihydrochloride is not dissolving properly or is precipitating out of solution.

This is a common issue that can be addressed by following proper dissolution techniques.

Below are potential causes and solutions.

Cause 1: Incorrect Solvent or Concentration

The choice of solvent and the target concentration are critical for successful dissolution. Using

a solvent in which H-1152 has low solubility or attempting to make a solution that is too

concentrated will result in incomplete dissolution or precipitation.

Solution:

Verify Solubility: Refer to the solubility data table below to select an appropriate solvent for

your desired stock concentration.

Use Fresh Solvents: For solvents like DMSO that are hygroscopic (absorb moisture from the

air), it is crucial to use a fresh, unopened bottle, as absorbed water can significantly reduce

the solubility of the compound.[2][3]

Cause 2: Insufficient Mixing or Inappropriate Temperature

H-1152 dihydrochloride may require physical assistance to fully dissolve, especially at higher

concentrations.

Solution:

Sonication: Use a sonicator to aid in dissolution. This is a commonly recommended

technique to break up any clumps and increase the surface area of the compound exposed

to the solvent.[1]

Gentle Heating: Gently warming the solution can also help to increase solubility. Be cautious

with the temperature to avoid degradation of the compound.
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Vortexing: Thorough vortexing is essential to ensure the compound is evenly dispersed and

dissolved in the solvent.

Cause 3: Batch-to-Batch Variability

The purity and hydration state of H-1152 dihydrochloride can vary slightly between different

manufacturing batches, which can affect its solubility.[7]

Solution:

Consult Certificate of Analysis (CofA): Always refer to the batch-specific CofA provided by

the supplier for the most accurate information on molecular weight and any specific handling

instructions.

Start with a Lower Concentration: If you are experiencing issues, try preparing a slightly

lower concentration than the maximum stated solubility.

Data Presentation
Table 1: Solubility of H-1152 Dihydrochloride in Various Solvents

Solvent
Maximum
Concentration
(mg/mL)

Maximum
Concentration
(mM)

Source(s)

Water 39.23 - 78 ~100 - 198.8 [3]

DMSO 12.5 - 100 ~31.9 - 313.07 [2][4]

Ethanol 20 - 78 ~51 - 198.8 [3][4]

PBS (pH 7.2) 10 - 50 ~25.5 - 127.44 [1][4]

DMF 15 ~38.2 [4]

Note: Solubility can vary between different suppliers and batches. It is always recommended to

perform a small-scale test dissolution.

Experimental Protocols
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Protocol 1: Preparation of a 10 mM Stock Solution in DMSO

Weigh the Compound: Accurately weigh out the required amount of H-1152 dihydrochloride
powder. For example, to prepare 1 mL of a 10 mM stock solution (assuming a molecular

weight of 392.34 g/mol ), you would need 3.92 mg.

Add Solvent: Add the appropriate volume of fresh, high-purity DMSO to the vial containing

the H-1152 powder. For the example above, add 1 mL of DMSO.

Dissolve: Vortex the solution thoroughly. If the compound does not fully dissolve, sonicate

the vial for short intervals until the solution is clear. Gentle warming can also be applied if

necessary.

Storage: Aliquot the stock solution into smaller, single-use vials to avoid repeated freeze-

thaw cycles. Store the aliquots at -20°C.

Protocol 2: Preparation of an Aqueous Working Solution from a DMSO Stock

Thaw Stock Solution: Thaw a single aliquot of the H-1152 dihydrochloride DMSO stock

solution at room temperature.

Dilution: To prepare a working solution in an aqueous buffer (e.g., PBS or cell culture

medium), dilute the DMSO stock solution directly into the buffer. It is important to add the

DMSO stock to the aqueous buffer and mix immediately to prevent precipitation.

Final DMSO Concentration: Ensure that the final concentration of DMSO in your

experimental setup is low (typically <0.1%) to avoid solvent-induced effects on your cells or

assay.
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Caption: Troubleshooting workflow for H-1152 dihydrochloride dissolution issues.
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Caption: Simplified Rho-kinase (ROCK) signaling pathway inhibited by H-1152.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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